Cas no 83540-99-2 ((-)-2-Aethyl-3-hydroxy-bernsteinsaeure)

• Product name: (-)-2-Aethyl-3-hydroxy-bernsteinsaeure
• CAS No: 83540-99-2
• MF: C₆H₁₀O₅
• MW: 162.141
• CID: 2073550
• PubChem ID: 124300756

(-)-2-Aethyl-3-hydroxy-bernsteinsaeure Chemical and Physical Properties

Names and Identifiers

• (-)-2-Aethyl-3-hydroxy-bernsteinsaeure
• (-)-2-ethyl-3-hydroxy-succinic acid
• (2S,3R)-3-ethylmalic acid
• 1-Hydroxy-butan-dicarbonsaeure-[1.2],Linksdrehende Form
• 3-Aethyl-aepfelsaeure,Linksdrehende Form
• 3-Hydroxy-2-aethyl-bernsteinsaeure,Linksdrehende Form
• SCHEMBL19584915
• 83540-99-2
• (2R,3S)-2-Ethyl-3-hydroxybutanedioic acid
• DTXSID101269632

• Inchi： InChI=1S/C6H10O5/c1-2-3(5(8)9)4(7)6(10)11/h3-4,7H,2H2,1H3,(H,8,9)(H,10,11)/t3-,4+/m1/s1
• InChI Key： JUCRENBZZQKFGK-DMTCNVIQSA-N

Computed Properties

• Exact Mass: 162.05282342Da
• Monoisotopic Mass: 162.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 94.8Ų